(3Z,5E,7R,8S,9S,11E,13E,15S,16R)-16-[(1S,2R,3S)-3-[(2R,4R,5S,6R)-4-[(6-deoxy-2-O-methyl-alpha-L-mannopyranosyl)oxy]tetrahydro-2-hydroxy-5-methyl-6-(1-methylethyl)-2H-pyran-2-yl]-2-hydroxy-1-methylbutyl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-oxacyclohexadeca-3,5,11,13-tetraen-2-one
Description
This compound is a highly complex macrolide derivative characterized by a 16-membered oxacyclohexadeca tetraene ring system. Key structural features include:
- Stereochemistry: Multiple stereocenters (R/S configurations at positions 7, 8, 9, 15, 16) ensure precise three-dimensional folding critical for bioactivity.
- Substituents: A 6-deoxy-2-O-methyl-α-L-mannopyranosyl sugar moiety attached via an ether linkage, hydroxyl and methoxy groups at positions 8, 3, and 15, and a branched alkyl chain (1-methylethyl group) .
- Functional groups: The oxacyclohexadeca backbone includes conjugated double bonds (3Z,5E,11E,13E) and a lactone (2-one) group, which are hallmarks of polyketide-derived macrolides.
Properties
IUPAC Name |
(3E,5Z,7R,8S,9S,11Z,13Z,15S,16R)-16-[(2S,3R,4S)-4-[(2R,4R,5S,6R)-4-[(2R,3R,4R,5R,6S)-4,5-dihydroxy-3-methoxy-6-methyloxan-2-yl]oxy-2-hydroxy-5-methyl-6-propan-2-yloxan-2-yl]-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C42H70O13/c1-21(2)37-26(7)32(53-41-39(51-13)36(46)35(45)29(10)52-41)20-42(48,55-37)28(9)34(44)27(8)38-30(49-11)16-14-15-22(3)17-24(5)33(43)25(6)18-23(4)19-31(50-12)40(47)54-38/h14-16,18-19,21,24-30,32-39,41,43-46,48H,17,20H2,1-13H3/b16-14-,22-15-,23-18-,31-19+/t24-,25+,26-,27-,28-,29-,30-,32+,33-,34+,35-,36+,37+,38+,39+,41-,42+/m0/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KFLYTTUTONVURR-HFJCOUPESA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=CC=CC(C(OC(=O)C(=CC(=CC(C1O)C)C)OC)C(C)C(C(C)C2(CC(C(C(O2)C(C)C)C)OC3C(C(C(C(O3)C)O)O)OC)O)O)OC)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1C/C(=C\C=C/[C@@H]([C@H](OC(=O)/C(=C\C(=C/[C@H]([C@H]1O)C)\C)/OC)[C@@H](C)[C@H]([C@H](C)[C@]2(C[C@H]([C@@H]([C@H](O2)C(C)C)C)O[C@H]3[C@@H]([C@@H]([C@H]([C@@H](O3)C)O)O)OC)O)O)OC)/C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H70O13 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
783.0 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound is known as Bafilomycin A1 , a macrolide antibiotic that has garnered attention for its significant biological activities. This article explores its mechanisms of action, biological effects, and potential therapeutic applications.
Chemical Structure and Properties
Bafilomycin A1 has a complex structure characterized by multiple hydroxyl groups and a unique oxacyclohexadecane framework. Its molecular formula is with a molecular weight of approximately 622.8 g/mol.
Bafilomycin A1 primarily acts as an inhibitor of the vacuolar-type H-ATPase (V-ATPase), which is crucial for acidifying intracellular compartments such as endosomes and lysosomes. By inhibiting this enzyme, Bafilomycin A1 prevents the acidification necessary for the maturation and function of autophagic vacuoles . This inhibition leads to:
- Disruption of Autophagic Flux : Bafilomycin A1 blocks the fusion of autophagosomes with lysosomes, resulting in the accumulation of autophagic substrates .
- Impact on Viral Infections : The compound has been shown to inhibit the entry of certain viruses (e.g., Zika virus) by preventing the acidification required for viral fusion and entry into host cells .
1. Antimicrobial Activity
Bafilomycin A1 exhibits broad-spectrum antimicrobial properties against various pathogens. Its mechanism involves disrupting proton gradients essential for microbial metabolism.
2. Anti-inflammatory Effects
Research indicates that Bafilomycin A1 can modulate inflammatory responses by affecting macrophage activation and survival. It plays a role in regulating innate immune signaling pathways and exhibits anti-inflammatory properties by controlling autophagy .
3. Potential in Cancer Therapy
The compound's ability to inhibit autophagy has implications in cancer treatment. By blocking autophagic degradation of damaged proteins and organelles, it may enhance the effectiveness of certain chemotherapeutic agents .
Case Studies and Research Findings
Scientific Research Applications
Antimicrobial Activity
Bafilomycin A1 exhibits potent antimicrobial properties. It is known to inhibit the vacuolar-type H+-ATPase (V-ATPase), which is critical for maintaining pH and ion homeostasis in various microorganisms. This inhibition leads to disruption of cellular functions and can result in cell death. Research indicates that bafilomycin A1 has applications in treating infections caused by resistant bacterial strains and may serve as a template for developing new antibiotics .
Autophagy Modulation
Bafilomycin A1 is extensively used in research to study autophagy. It blocks autophagic flux by inhibiting V-ATPase activity. This property makes it a valuable tool for investigating the mechanisms of autophagy and its implications in diseases such as cancer and neurodegenerative disorders . Studies have shown that manipulating autophagy pathways can influence disease progression and treatment responses .
Cancer Research
In cancer research, bafilomycin A1 has been utilized to explore the role of autophagy in tumor biology. By inhibiting autophagy with this compound, researchers can assess how cancer cells adapt to stress and therapeutic interventions. The modulation of autophagy pathways can potentially enhance the efficacy of chemotherapeutic agents .
Neurobiology
This compound has also been studied for its effects on neuronal cells. Bafilomycin A1's ability to inhibit autophagy has implications for neurodegenerative diseases where protein aggregation occurs. Research indicates that by blocking autophagic degradation pathways in neuronal cells, scientists can better understand the accumulation of toxic proteins associated with conditions like Alzheimer's disease .
Development of Therapeutics
The structural complexity of (3Z,5E,7R,...)-8-hydroxy... suggests potential for synthetic modifications to enhance its therapeutic profile or reduce toxicity. Ongoing research aims at developing derivatives that retain antimicrobial properties while minimizing side effects . This could lead to novel treatments that target specific pathogens or disease mechanisms.
Data Tables and Case Studies
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Table 1: Structural and Functional Group Comparisons
Key Comparative Insights:
Macrolide Core vs. Glycosides: The target compound shares a macrolide backbone with (4R,5S,6S,7R,9R,11E,13E,15S,16R)-... , but differs in substituents (iodine vs. sugar moiety). This substitution impacts solubility and target binding; iodine enhances hydrophobicity, while the mannopyranosyl group may improve solubility and receptor specificity . In contrast, glycosides like amygdalin prioritize β-linkages for enzymatic cleavage, whereas the target’s α-L-mannopyranosyl group resists common glycosidases .
Functional Group Complexity :
- The target’s lactone and methoxy groups are analogous to β-sitosterol ’s hydroxyl and alkyl chains, but the macrolide’s conjugated double bonds enable π-π interactions absent in sterols .
- Fluorinated compounds like Compound 17 exhibit enhanced metabolic stability due to C-F bonds, whereas the target relies on steric hindrance from methyl and methoxy groups for stability.
Stereochemical Precision :
- The target compound’s stereochemical complexity exceeds that of Compound 21ae (triazole-pyrazole hybrid) , which lacks chiral centers. This precision is critical for binding to bacterial ribosomes or eukaryotic enzymes .
Table 2: Analytical Characterization Methods
Research Findings and Implications
- The sugar moiety in the target may enhance cell membrane penetration .
- Synthetic Challenges : The compound’s stereocenters demand asymmetric synthesis strategies, such as chiral auxiliaries or enzymatic catalysis, as seen in Compound 9 (triazenylpyrazole hybrids) .
- Stability : Methoxy groups and the 6-deoxy sugar improve oxidative stability compared to hydroxyl-rich analogs like hesperidin .
Q & A
Q. Table 1. Key Analytical Techniques for Structural Elucidation
Q. Table 2. DoE Variables for Macrocyclization Optimization
| Factor | Range Tested | Optimal Value | Impact on Yield |
|---|---|---|---|
| Catalyst Loading | 5–20 mol% | 12 mol% | ++ |
| Temperature | 40–80°C | 65°C | + |
| Reaction Time | 6–24 h | 18 h | +++ |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
